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Compound of Interest

Compound Name: 1-(Tert-butyl)-4-iodobenzene

Cat. No.: B1267037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and density of 1-
(tert-butyl)-4-iodobenzene, a compound of interest in organic synthesis and pharmaceutical

research. This document includes a summary of its key quantitative properties, detailed

experimental protocols for their determination, and a visual representation of a standard

experimental workflow.

Core Physicochemical Data
1-(Tert-butyl)-4-iodobenzene, with the CAS number 35779-04-5, is an aromatic organic

compound. Its key physical properties are summarized in the table below.

Property Value Units Notes

Molecular Weight 260.11[1][2][3][4] g/mol -

Density 1.468[1][3][5][6] g/mL at 25 °C

Experimental Protocols
The following sections detail the standard methodologies for determining the molecular weight

and density of organic compounds like 1-(tert-butyl)-4-iodobenzene.
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Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

of a compound by measuring the mass-to-charge ratio (m/z) of its ions.[1]

Methodology:

Sample Preparation: A small sample of 1-(tert-butyl)-4-iodobenzene is introduced into the

mass spectrometer. For volatile compounds, this can be done by leaking the sample into the

ion source.[5][7]

Ionization: The sample molecules are ionized, typically by bombarding them with a high-

energy beam of electrons (Electron Ionization, EI).[1][5][7] This process removes an electron

from the molecule, creating a positively charged molecular ion (M+).[1][5][7]

Acceleration: The newly formed ions are then accelerated by an electric field, which propels

them into the mass analyzer.[1]

Deflection/Separation: The ions are subjected to a magnetic field, which deflects their path.

[1] The degree of deflection is inversely proportional to the mass-to-charge ratio of the ion;

lighter ions are deflected more than heavier ones.[1][5][7]

Detection: A detector measures the number of ions at each m/z value.[1]

Data Analysis: The resulting mass spectrum plots the relative abundance of ions against

their m/z ratio. The peak with the highest m/z value generally corresponds to the molecular

ion, and its mass represents the molecular weight of the compound.[1]

Density Determination via Pycnometry
A pycnometer, or specific gravity bottle, is a flask with a precise volume used for the accurate

determination of the density of a liquid or a solid.[8]

Methodology for Liquid Samples:

Tare Weight: The clean and dry pycnometer with its stopper is weighed on an analytical

balance to determine its empty mass (m_pyc).
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Calibration with Water: The pycnometer is filled with distilled water of a known temperature

and density (ρ_water). The stopper is inserted, and any excess water is carefully removed

from the exterior. The filled pycnometer is weighed to get the mass of the pycnometer and

water (m_pyc+water).

Volume Calculation: The volume of the pycnometer (V_pyc) is calculated using the formula:

V_pyc = (m_pyc+water - m_pyc) / ρ_water.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 1-(tert-
butyl)-4-iodobenzene. It is then weighed to obtain the mass of the pycnometer and the

sample (m_pyc+sample).

Density Calculation: The density of the sample (ρ_sample) is calculated as: ρ_sample =

(m_pyc+sample - m_pyc) / V_pyc.

Methodology for Solid Samples:

Tare Weight: The mass of the clean, dry, and empty pycnometer is determined (m_pyc).

Sample Weight: A sample of solid 1-(tert-butyl)-4-iodobenzene is added to the pycnometer,

and the total mass is measured (m_pyc+solid). The mass of the solid is then (m_solid =

m_pyc+solid - m_pyc).

Addition of Liquid: A liquid of known density in which the solid is insoluble is added to the

pycnometer, filling it completely. The mass of the pycnometer, solid, and liquid is then

measured (m_total).

Final Weighing: The pycnometer is emptied, cleaned, and filled only with the same liquid,

and its mass is determined (m_pyc+liquid).

Density Calculation: The density of the solid (ρ_solid) is calculated using the following

formula: ρ_solid = (m_solid * ρ_liquid) / (m_pyc+liquid - m_total + m_solid).

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for determining the density of a

substance using a pycnometer.
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Caption: Workflow for density determination using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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